(6E)-6-indol-2-ylidene-3-(2-phenylethyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H15N5S
• Molecular Weight: 345.4 g/mol
• IUPAC Name: (6E)-6-indol-2-ylidene-3-(2-phenylethyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H15N5S/c1-2-6-13(7-3-1)10-11-17-21-22-19-24(17)23-18(25-19)16-12-14-8-4-5-9-15(14)20-16/h1-9,12,23H,10-11H2/b18-16+
• InChI Key: SYCYBZCSMKNQAZ-FBMGVBCBSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CCC2=NN=C3N2N/C(=C\4/C=C5C=CC=CC5=N4)/S3
• SMILES: C1=CC=C(C=C1)CCC2=NN=C3N2NC(=C4C=C5C=CC=CC5=N4)S3

Description

(6E)-6-indol-2-ylidene-3-(2-phenylethyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a heterocyclic molecule that contains both triazole and thiadiazole rings, which are known to exhibit various biological activities.

Mechanism of Action

The mechanism of action of (6E)-6-indol-2-ylidene-3-(2-phenylethyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that the compound exerts its biological activities through the inhibition of various enzymes and signaling pathways that are involved in the progression of diseases.
Biochemical and Physiological Effects:
(6E)-6-indol-2-ylidene-3-(2-phenylethyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit various biochemical and physiological effects. The compound has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacterial and fungal strains, and modulate various signaling pathways involved in neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using (6E)-6-indol-2-ylidene-3-(2-phenylethyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potent biological activities, low toxicity, and ease of synthesis. However, limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For the research on (6E)-6-indol-2-ylidene-3-(2-phenylethyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole include the development of more potent derivatives with improved pharmacokinetic properties, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its mechanism of action through further studies. Additionally, the compound could be used as a lead compound for the development of new drugs with similar biological activities.
In conclusion, (6E)-6-indol-2-ylidene-3-(2-phenylethyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with potential therapeutic applications in various diseases. Its potent biological activities and ease of synthesis make it an attractive candidate for further research and drug development.

Synthesis Methods

The synthesis of (6E)-6-indol-2-ylidene-3-(2-phenylethyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved through various methods, including the reaction of 2-phenylethylamine with 2-bromo-1-(1H-indol-3-yl)ethanone, followed by the reaction with thiosemicarbazide and sodium ethoxide. The compound has also been synthesized through the reaction of 2-phenylethylamine with 2-(1H-indol-3-yl)acetyl chloride, followed by the reaction with thiosemicarbazide and triethylamine.

Scientific Research Applications

(6E)-6-indol-2-ylidene-3-(2-phenylethyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications in various diseases, including cancer, bacterial and fungal infections, and neurological disorders. The compound has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to possess antibacterial and antifungal activities against various bacterial and fungal strains.